Cas no 1805212-70-7 (Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate)

• Product Name: Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate
• CAS No: 1805212-70-7
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4945671
• Update Time: 2025-06-26

Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-11(16)5-10-9(7-15)4-3-8(6-13)12(10)14/h3-4H,2,5-6H2,1H3
• InChI Key： SZBGYHXFZZKDKJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(=C1Cl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate

Introduction to Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1805212-70-7)

Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1805212-70-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromomethyl, chloro, and cyano functional groups, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate is C₁₃H₁₀BrClNO₂, and its molecular weight is approximately 334.57 g/mol. The compound's structure consists of a phenyl ring substituted with a bromomethyl group at the 3-position, a chloro group at the 2-position, and a cyano group at the 6-position. The ester functionality at the acetate moiety further enhances its reactivity and versatility in synthetic transformations.

In recent years, Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of small molecules with therapeutic potential. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to fine-tune the pharmacological properties of the resulting compounds.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate in the development of novel anticancer agents. The researchers synthesized a series of derivatives by modifying the bromomethyl and cyano groups, leading to compounds with enhanced cytotoxic activity against various cancer cell lines. The study demonstrated that these derivatives exhibited selective toxicity towards cancer cells while showing minimal effects on normal cells, making them promising candidates for further preclinical evaluation.

Beyond cancer research, Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate has also shown promise in the field of neurodegenerative diseases. A recent publication in Chemical Communications reported the synthesis and biological evaluation of derivatives designed to target specific enzymes involved in neurodegeneration. The compounds derived from Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate demonstrated potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for drug development.

The synthetic accessibility of Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 3-bromomethyl-2-chloro-6-cyanobenzaldehyde with ethyl acetate in the presence of a suitable catalyst, yielding high yields and purity levels.

The physical properties of Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate, including its melting point, boiling point, and solubility characteristics, have been well-characterized. These properties are crucial for optimizing synthetic protocols and ensuring the stability and handling safety of the compound during laboratory operations.

In conclusion, Ethyl 3-bromomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1805212-70-7) is a multifunctional organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an ideal starting material for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.